Cas no 2109438-28-8 (n-(2-{[1-Methyl-4-(morpholine-4-sulfonyl)-1h-pyrrol-2-yl]formamido}ethyl)prop-2-enamide)

• Product Name: n-(2-{[1-Methyl-4-(morpholine-4-sulfonyl)-1h-pyrrol-2-yl]formamido}ethyl)prop-2-enamide
• CAS No: 2109438-28-8
• MF: C₁₅H₂₂N₄O₅S
• MW: 370.423982143402
• CID: 5766226
• PubChem ID: 121562904
• Update Time: 2025-10-29

n-(2-{[1-Methyl-4-(morpholine-4-sulfonyl)-1h-pyrrol-2-yl]formamido}ethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26607844
• Z1174901975
• 2109438-28-8
• n-(2-{[1-methyl-4-(morpholine-4-sulfonyl)-1h-pyrrol-2-yl]formamido}ethyl)prop-2-enamide
• n-(2-{[1-Methyl-4-(morpholine-4-sulfonyl)-1h-pyrrol-2-yl]formamido}ethyl)prop-2-enamide

• Inchi： 1S/C15H22N4O5S/c1-3-14(20)16-4-5-17-15(21)13-10-12(11-18(13)2)25(22,23)19-6-8-24-9-7-19/h3,10-11H,1,4-9H2,2H3,(H,16,20)(H,17,21)
• InChI Key： HWZNLOHXBLOKPM-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C(C(NCCNC(C=C)=O)=O)=C1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 370.13109099g/mol
• Monoisotopic Mass: 370.13109099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 118Ų

Additional information on n-(2-{[1-Methyl-4-(morpholine-4-sulfonyl)-1h-pyrrol-2-yl]formamido}ethyl)prop-2-enamide

Research Brief on n-(2-{[1-Methyl-4-(morpholine-4-sulfonyl)-1h-pyrrol-2-yl]formamido}ethyl)prop-2-enamide (CAS: 2109438-28-8)

In recent years, the compound n-(2-{[1-Methyl-4-(morpholine-4-sulfonyl)-1h-pyrrol-2-yl]formamido}ethyl)prop-2-enamide (CAS: 2109438-28-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of targeted therapies for complex diseases. The morpholine-4-sulfonyl and pyrrole moieties in its structure are believed to contribute to its bioactivity, making it a subject of intense investigation.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One notable area of research involves its role as a potential inhibitor of specific protein-protein interactions (PPIs) that are critical in disease pathways such as cancer and inflammatory disorders. Preliminary in vitro and in vivo data suggest that this compound exhibits high selectivity and potency, with minimal off-target effects, which is a crucial factor in drug development.

The synthesis and optimization of n-(2-{[1-Methyl-4-(morpholine-4-sulfonyl)-1h-pyrrol-2-yl]formamido}ethyl)prop-2-enamide have also been a focal point. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield, enabling further biological evaluation. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structural integrity and purity of the synthesized compound, ensuring reliable results in subsequent studies.

In terms of therapeutic applications, recent findings highlight the compound's potential in oncology. For instance, it has been shown to inhibit the proliferation of certain cancer cell lines by disrupting key signaling pathways. Additionally, its ability to modulate immune responses has sparked interest in its use for autoimmune diseases. These findings are supported by robust experimental data, including dose-response studies and mechanistic investigations, which provide a solid foundation for future clinical trials.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. However, the current body of evidence underscores the potential of n-(2-{[1-Methyl-4-(morpholine-4-sulfonyl)-1h-pyrrol-2-yl]formamido}ethyl)prop-2-enamide as a valuable candidate for drug development, warranting continued investigation and investment.

In conclusion, the latest research on n-(2-{[1-Methyl-4-(morpholine-4-sulfonyl)-1h-pyrrol-2-yl]formamido}ethyl)prop-2-enamide (CAS: 2109438-28-8) highlights its significant potential in chemical biology and pharmaceutical applications. Its unique structural features, combined with promising biological activity, make it a compelling subject for further study. As research progresses, this compound may pave the way for novel therapeutic strategies, addressing unmet medical needs in various disease areas.